Cas no 2679827-92-8 (benzyl N-(2R)-4-chlorobutan-2-ylcarbamate)

• Product Name: benzyl N-(2R)-4-chlorobutan-2-ylcarbamate
• CAS No: 2679827-92-8
• MF: C₁₂H₁₆ClNO₂
• MW: 241.713942527771
• CID: 5652200
• PubChem ID: 165909416
• Update Time: 2025-05-23

benzyl N-(2R)-4-chlorobutan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[(2R)-4-chlorobutan-2-yl]carbamate
• 2679827-92-8
• EN300-28277378
• benzyl N-(2R)-4-chlorobutan-2-ylcarbamate

• Inchi： 1S/C12H16ClNO2/c1-10(7-8-13)14-12(15)16-9-11-5-3-2-4-6-11/h2-6,10H,7-9H2,1H3,(H,14,15)/t10-/m1/s1
• InChI Key： VPRCQUPKSMSNTC-SNVBAGLBSA-N
• SMILES： ClCC[C@@H](C)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 241.0869564g/mol
• Monoisotopic Mass: 241.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-(2R)-4-chlorobutan-2-ylcarbamate

Comprehensive Analysis of Benzyl N-(2R)-4-Chlorobutan-2-ylcarbamate (CAS No. 2679827-92-8)

Benzyl N-(2R)-4-chlorobutan-2-ylcarbamate (CAS No. 2679827-92-8) is a chiral carbamate derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its R-configuration at the stereocenter, has garnered attention for its unique structural features and applications in asymmetric synthesis. The presence of a benzyl group and a 4-chlorobutyl chain contributes to its versatility as a building block in organic chemistry. Researchers are increasingly exploring its role in the development of bioactive molecules, particularly in the context of drug discovery and medicinal chemistry.

In recent years, the demand for chiral intermediates like Benzyl N-(2R)-4-chlorobutan-2-ylcarbamate has surged due to the growing emphasis on enantioselective synthesis. The compound's stereochemical purity makes it invaluable for constructing complex molecular architectures, a trend aligned with the pharmaceutical industry's focus on precision medicine. Its carbamate functionality also aligns with current interests in sustainable chemistry, as carbamates are often used as protective groups or prodrug moieties in green synthesis protocols.

From a technical perspective, the synthesis of 2679827-92-8 typically involves the reaction of (2R)-4-chlorobutan-2-amine with benzyl chloroformate under controlled conditions. The compound's physicochemical properties—such as its solubility in organic solvents like dichloromethane and ethyl acetate—make it suitable for diverse reaction environments. Analytical techniques like HPLC and NMR spectroscopy are critical for verifying its enantiomeric excess, a key quality parameter for researchers investigating structure-activity relationships (SAR).

The applications of Benzyl N-(2R)-4-chlorobutan-2-ylcarbamate extend beyond pharmaceuticals. In material science, its chloroalkyl segment enables functionalization of polymers, while the benzyloxycarbonyl (Cbz) group offers orthogonal protection strategies in peptide synthesis. These attributes resonate with interdisciplinary trends such as bioconjugation and smart materials, addressing frequent search queries like "chiral building blocks for drug design" or "Cbz-protected amines in solid-phase synthesis."

Regulatory and safety profiles of CAS 2679827-92-8 emphasize its non-hazardous classification under standard laboratory conditions. However, proper handling protocols—including the use of personal protective equipment (PPE)—are recommended due to its potential irritant properties. This aligns with industry-wide discussions on laboratory safety and risk assessment, topics frequently searched by synthetic chemists and process engineers.

In conclusion, Benzyl N-(2R)-4-chlorobutan-2-ylcarbamate represents a convergence of synthetic utility and modern research priorities. Its relevance to asymmetric catalysis, prodrug development, and functional materials ensures sustained interest across scientific communities. For researchers seeking high-purity chiral compounds or exploring carbamate chemistry, this CAS-registered molecule offers a robust platform for innovation.